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Compound of Interest

Compound Name: N-(4-Methoxyphenyl)acetamide

Cat. No.: B373975 Get Quote

An in-depth analysis of the solubility of N-(4-Methoxyphenyl)acetamide in common laboratory

solvents, providing essential data and standardized methodologies for scientists and

professionals in drug development and chemical research.

Introduction
N-(4-Methoxyphenyl)acetamide, also known as p-acetanisidide or methacetin, is an aromatic

amide of significant interest in medicinal chemistry and organic synthesis. A thorough

understanding of its solubility in various solvents is paramount for its effective use in reaction

chemistry, purification processes such as recrystallization, and formulation development. This

technical guide provides a consolidated overview of the available quantitative and qualitative

solubility data for N-(4-Methoxyphenyl)acetamide in a range of common laboratory solvents.

Furthermore, it outlines a detailed experimental protocol for the accurate determination of its

solubility, ensuring reproducibility and reliability of results.

Quantitative Solubility Data
The solubility of a compound is a critical physicochemical property that dictates its behavior in

different solvent systems. The following table summarizes the known quantitative and

qualitative solubility of N-(4-Methoxyphenyl)acetamide in various common laboratory

solvents. It is important to note that while some precise quantitative data is available,
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particularly for aqueous solutions, the solubility in many organic solvents is often reported

qualitatively.
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Solvent
Chemical
Class

Polarity
Solubility (
g/100 mL)

Temperatur
e (°C)

Observatio
ns

Water Protic High 0.42[1][2] 20
Slightly

soluble.

Water Protic High 7[1] 100
Soluble in hot

water.[3][4]

Ethanol Protic High
Very

Soluble[5]
Not Specified -

Methanol Protic High
Slightly

Soluble[6]
Not Specified

Contradictory

reports exist,

with some

sources

stating it is

soluble.

Acetone Aprotic High
Very

Soluble[5]
Not Specified -

Chloroform Halogenated Medium
Very

Soluble[5]
Not Specified

Some

sources

indicate slight

solubility.[6]

Diethyl Ether Ether Low Soluble Not Specified -

Dichlorometh

ane
Halogenated Medium Soluble Not Specified -

Ethyl Acetate Ester Medium Soluble Not Specified -

Dimethyl

Sulfoxide

(DMSO)

Aprotic High Soluble Not Specified -

N,N-

Dimethylform

amide (DMF)

Aprotic High Soluble Not Specified -
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Benzene Aromatic Low

Soluble in hot

benzene.[3]

[4]

Not Specified -

Note: The qualitative descriptors such as "Very Soluble," "Soluble," and "Slightly Soluble" are

based on information from various chemical suppliers and databases. For precise applications,

it is highly recommended to determine the solubility experimentally under the specific

conditions of use.

Factors Influencing Solubility
The solubility of N-(4-Methoxyphenyl)acetamide is governed by the interplay of its molecular

structure and the physicochemical properties of the solvent. The presence of a polar amide

group and a methoxy group contributes to its ability to interact with polar solvents through

dipole-dipole interactions and hydrogen bonding. The aromatic ring, however, introduces a

nonpolar character, influencing its solubility in less polar organic solvents. The general principle

of "like dissolves like" is a useful guide; polar solvents are more likely to dissolve polar solutes,

and nonpolar solvents are better for nonpolar solutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/The_Solubility_Profile_of_N_4_dimethylamino_phenyl_acetamide_A_Technical_Guide.pdf
https://www.chembk.com/en/chem/p-Acetanisidine
https://www.benchchem.com/product/b373975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b373975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Solubility of N-(4-Methoxyphenyl)acetamide

N-(4-Methoxyphenyl)acetamide
(Solute Properties)

Polar Groups:
- Amide

- Methoxy
Nonpolar Group:
- Benzene Ring

Molecular Polarity

H-bond acceptor (C=O, -O-)
H-bond donor (N-H)

Hydrogen Bonding Capability

Relatively small molecule

Molecular Weight & Size

Solvent Properties

Dielectric Constant

Polarity

Protic vs. Aprotic

Hydrogen Bonding Capability

Solubility

Click to download full resolution via product page

Factors influencing the solubility of a solute in a solvent.

Experimental Protocol for Solubility Determination
To obtain accurate and reproducible quantitative solubility data, a standardized experimental

protocol is essential. The isothermal shake-flask method is a widely accepted technique for

determining the equilibrium solubility of a solid in a liquid solvent.

Materials and Equipment:

N-(4-Methoxyphenyl)acetamide (high purity)

Selected solvents (analytical grade)

Analytical balance (accurate to ±0.1 mg)

Vials with screw caps
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Constant temperature orbital shaker or water bath

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of N-(4-Methoxyphenyl)acetamide to a series of vials. The

presence of undissolved solid at the end of the experiment is crucial to ensure that

equilibrium with a saturated solution is reached.

Accurately add a known volume or mass of the desired solvent to each vial.

Equilibration:

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature orbital shaker or water bath set to the desired

temperature (e.g., 25 °C ± 0.5 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached. The time required for equilibration should be determined experimentally by

taking measurements at different time points until the concentration of the solute in the

solution remains constant.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe, ensuring no solid

particles are disturbed.
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Immediately filter the collected supernatant through a syringe filter into a clean, pre-

weighed vial to remove any suspended solid particles. The filtration step should be

performed quickly to minimize any temperature changes that could affect solubility.

Accurately weigh the filtered solution.

Quantification:

Prepare a series of standard solutions of N-(4-Methoxyphenyl)acetamide of known

concentrations in the same solvent.

Analyze the filtered saturated solution and the standard solutions using a validated

analytical method, such as HPLC or UV-Vis spectroscopy.

Construct a calibration curve by plotting the analytical response (e.g., peak area from

HPLC) versus the concentration of the standard solutions.

Determine the concentration of N-(4-Methoxyphenyl)acetamide in the saturated solution

by interpolating its analytical response on the calibration curve.

Calculation of Solubility:

Calculate the solubility in the desired units (e.g., g/100 mL, mg/mL, or mol/L) based on the

determined concentration and the volume of the analyzed solution.
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Experimental Workflow for Solubility Determination (Shake-Flask Method)

Start

Prepare Supersaturated Slurry
(Excess Solute in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Allow Solid to Settle

Withdraw Supernatant

Filter through Syringe Filter
(e.g., 0.22 µm)

Quantify Solute Concentration
(e.g., HPLC, UV-Vis)

Calculate Solubility

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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